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Application Notes and Protocols for Optec's
FocusLynx Commander

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for utilizing Optec's FocusLynx Commander
software in advanced scientific imaging applications. The following protocols are designed to
enable precise and automated focus control for microscopy and other sensitive optical
systems, ensuring high-quality data acquisition for research and drug discovery.

Introduction to Automated Focusing with
FocusLynx Commander

In modern life science research, the precision and automation of image acquisition are
paramount. Manual focusing can be a significant source of error and variability, particularly in
long-term experiments or high-throughput screening. The Optec FocusLynx system, controlled
by the FocusLynx Commander software, offers a robust solution for automating focus control,
thereby enhancing the reproducibility and quality of imaging data.

The FocusLynx controller hub can operate up to two focusers simultaneously and is compatible
with a wide range of focus motors, including Optec's TCF-Lynx series and third-party options
like Starlight Instruments' FeatherTouch motors.[1][2] The system is fully ASCOM compliant,
allowing for seamless integration with a variety of imaging software packages.[3][4]
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System Setup and Configuration

A proper initial setup is crucial for optimal performance. This section outlines the key steps for
connecting and configuring the FocusLynx system.

Hardware Installation and Connection

e Physical Connection: Connect the FocusLynx controller hub to your computer via one of the
supported communication methods: USB/Serial, Ethernet, or optional Wi-Fi.[1][5] Connect
the focuser motor to one of the focuser ports on the hub.[6]

e Power On: Power on the FocusLynx hub. The LED indicator will illuminate after a successful
boot sequence.[7]

Software Installation and Initial Setup

 Install ASCOM Platform: Ensure that ASCOM Platform 6.0 or higher is installed on your
control computer.[3]

e Install FocusLynx Commander: Download and install the latest version of the FocusLynx
Commander software from the Optec website.[8]

e Establish Connection:

o

Launch FocusLynx Commander.

o

Navigate to Focusers > Setup... for the desired focuser port.[3]

[¢]

Select the appropriate connection type (Serial, Ethernet, or Wi-Fi) and configure the
settings (e.g., COM port, IP address).[9]

[¢]

Click "Connect." A successful connection will be indicated by a green light.[6]

o Configure Focuser Type:

o Crucial Step: Before connecting the focuser motor cable to the focuser, select the correct
focuser type from the dropdown menu in the setup window.[7][10] Selecting the wrong
type can lead to improper motor operation.
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o For absolute focusers, a "Home" button will appear, while for relative focusers, a "Sync"
button will be displayed.[8]

Below is a diagram illustrating the initial hardware and software setup workflow.
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Initial hardware and software setup workflow.

Quantitative Focuser Performance
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The precision of the focusing system is determined by the step size of the motor. For scientific
applications, it is essential to know the resolution of the focuser in microns. The table below
summarizes the step sizes for various Optec focuser motors compatible with the FocusLynx

system.
Focuser Motor/System Step Size (microns) Focuser Type
DirectSync SV for Stellarvue ~1.1 Relative
DirectSync TEC 1.25 Absolute (non-homing)
DirectSync SW30 for Sky- »
Watcher ~19 Not Specified
Optec TCF-S ~ 2.2 (0.000086 inches) Absolute
Optec FastFocus ~0.197 Absolute

Note: The step size for some focusers may vary. It is recommended to use the "Step Size
Wizard" in FocusLynx Commander to determine the precise step size for your specific setup.
[11]

Experimental Protocols

The following protocols provide step-by-step guidance for using FocusLynx Commander in
common research applications.

Protocol for Automated Z-Stack Imaging

Z-stacking is a fundamental technique in microscopy for capturing a series of images at
different focal planes to create a 3D representation of a sample.[12] Automated control of the z-
axis is critical for acquiring high-quality z-stacks.

Methodology:

o Sample Preparation: Prepare your sample on the microscope slide and bring it into rough
focus manually.

o Define Z-Stack Range:
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o In your imaging software (e.g., ZEN, NIS-Elements, Micro-Manager), open the z-stack
acquisition module.

o Using the manual focus controls in your software or the FocusLynx Commander interface,
navigate to the top-most focal plane of interest in your sample.

o Set this position as the "start" or "top" of the z-stack.

o

Navigate to the bottom-most focal plane of interest and set this as the "end" or "bottom" of
the stack.[13]

Set Step Size: Determine the desired step size between each slice of the z-stack. This will
depend on the numerical aperture of your objective and the desired axial resolution.

Initiate Acquisition: Start the automated z-stack acquisition. The imaging software will send
commands to the FocusLynx controller via the ASCOM driver to move the focuser in precise
increments for each image capture.
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Automated Z-Stack Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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